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Compound of Interest

Compound Name: (Rac)-Hydroxycotinine-d3

Cat. No.: B196158

(Rac)-Hydroxycotinine-d3: A Technical Overview

This guide provides a detailed technical overview of (Rac)-Hydroxycotinine-d3, a deuterated
isotopologue of hydroxycotinine, a major metabolite of nicotine. This document is intended for
researchers, scientists, and professionals in drug development and metabolic studies.

Chemical Identity and Properties

(Rac)-Hydroxycotinine-d3 is the racemic mixture of the deuterated form of 3'-hydroxycotinine.
The deuterium atoms are typically located on the N-methyl group, providing a stable isotopic
label for use in mass spectrometry-based applications.

Property Value

(Rac)-5-(pyridin-3-yl)-1-

(trideuteriomethyl)pyrrolidin-2-one

Chemical Name

(¢)-3'-Hydroxycotinine-d3, (Rac)-3-

Synonyms -
Hydroxycotinine-d3
Molecular Formula C10HsD3N20:2
Molecular Weight 195.25 g/mol [1]
Appearance Varies (typically a solid or in solution)
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Chemical Structure

The chemical structure of (Rac)-Hydroxycotinine-d3 consists of a pyrrolidinone ring
substituted with a pyridine ring and a hydroxyl group. The N-methyl group is labeled with three
deuterium atoms.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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